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Compound of Interest

Compound Name: Withaphysalin C

Cat. No.: B3427222 Get Quote

An HPLC (High-Performance Liquid Chromatography) method has been established for the

quantification of Withaphysalin C, a bioactive compound found in plants of the Physalis genus.

This application note provides a comprehensive protocol for researchers, scientists, and

professionals in drug development. The method is based on reverse-phase chromatography,

offering a reliable and accurate approach for the quantitative analysis of Withaphysalin C in

plant extracts and other matrices.

Application Note
Introduction

Withaphysalin C is a member of the withanolide class of naturally occurring steroids, which

are noted for their diverse biological activities. Found in various species of the Physalis genus,

Withaphysalin C has garnered interest for its potential therapeutic properties. Accurate

quantification of this compound is crucial for quality control of herbal medicines,

pharmacokinetic studies, and drug discovery and development processes. The HPLC method

detailed here provides a robust and sensitive means for this purpose.

Chromatographic Conditions

The separation and quantification of Withaphysalin C can be achieved using a C18 reverse-

phase column. A gradient elution with a mobile phase consisting of acetonitrile and water

(acidified with phosphoric acid) allows for effective separation of Withaphysalin C from other

components in a sample matrix. UV detection is suitable for this analysis, with a wavelength of

220 nm providing good sensitivity for physalins.
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Method Validation

While a specific validation for Withaphysalin C is not detailed in the provided search results, a

closely related method for other physalins (A, O, and P) has been validated, demonstrating

excellent linearity with a correlation coefficient (r²) greater than 0.999. The average recovery for

these related compounds was found to be in the range of 97.59% to 101.04%, indicating high

accuracy. Similar validation parameters would be expected for a Withaphysalin C assay under

these conditions.

Experimental Protocol
1. Materials and Reagents

Solvents: HPLC grade acetonitrile, methanol, and water.

Acid: Phosphoric acid (analytical grade).

Reference Standard: Withaphysalin C (purity >95%).

Sample: Dried and powdered plant material (e.g., Physalis minima) or extract.

2. Instrumentation

HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or

Photodiode Array (PDA) detector.

Analytical column: C18, 5 µm particle size, 4.6 x 150 mm (or similar).

Data acquisition and processing software.

3. Preparation of Solutions

Mobile Phase A: 0.2% aqueous phosphoric acid (v/v).

Mobile Phase B: Acetonitrile.

Standard Stock Solution: Accurately weigh about 1 mg of Withaphysalin C reference

standard and dissolve in 10 mL of methanol to obtain a concentration of 100 µg/mL.
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Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with methanol to achieve concentrations in the desired calibration range (e.g.,

1-100 µg/mL).

4. Sample Preparation

Extraction: Accurately weigh 1.0 g of the dried and powdered plant material. Add 20 mL of

methanol and extract using ultrasonication for 30 minutes.

Filtration: Filter the extract through a 0.45 µm syringe filter into an HPLC vial.

5. HPLC Method Parameters

Parameter Condition

Column C18 (4.6 x 150 mm, 5 µm)

Mobile Phase A: 0.2% Aqueous Phosphoric AcidB: Acetonitrile

Gradient Program
0-13 min: 20-23% B13-37 min: 23-31% B37-42

min: Return to initial conditions

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 25 °C

Detection Wavelength 220 nm

6. Data Analysis

Calibration Curve: Inject the working standard solutions and construct a calibration curve by

plotting the peak area against the concentration.

Quantification: Inject the sample solution and determine the peak area of Withaphysalin C.

Calculate the concentration of Withaphysalin C in the sample using the regression equation

from the calibration curve.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3427222?utm_src=pdf-body
https://www.benchchem.com/product/b3427222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following table summarizes typical validation parameters for HPLC methods used for the

quantification of physalins, which are expected to be similar for Withaphysalin C.

Parameter Value

Linearity (r²) > 0.999

Accuracy (Recovery) 97.59% - 101.04%

Precision (RSD%) < 2%

Limit of Detection (LOD) Dependent on instrumentation

Limit of Quantification (LOQ) Dependent on instrumentation

Experimental Workflow
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Caption: Experimental workflow for the quantification of Withaphysalin C by HPLC.
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To cite this document: BenchChem. [HPLC method for Withaphysalin C quantification].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427222#hplc-method-for-withaphysalin-c-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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